9-methyl-6-[5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: [2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(1-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C17H20N8O/c1-22-10-20-14-15(22)18-9-19-16(14)24-5-11-7-25(8-12(11)6-24)17(26)13-3-4-23(2)21-13/h3-4,9-12H,5-8H2,1-2H3
• InChI Key: NTDUNUQAJRZBRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C17H20N8O
• Molecular Weight: 352.4 g/mol
• CAS No.: 2640864-06-6

Description

This compound features a 9-methylpurine core linked to an octahydropyrrolo[3,4-c]pyrrole bicyclic system, which is further substituted at position 5 with a 1-methylpyrazole-3-carbonyl group. Purine derivatives are widely explored in medicinal chemistry for their roles in kinase inhibition and anticancer activity .

Preparation Methods

Oxidation of 3-Methylpyrazole

A suspension of 3-methylpyrazole (82.1 g, 1.0 mol) in water (3.5 L) is treated with potassium permanganate (333 g total, 3×111 g) at 70°C. The reaction yields pyrazole-3-carboxylic acid (64.4 g, 57%) after acidification.

Methylation with Dimethyl Sulfate

Pyrazole-3-carboxylic acid (200 g, 1.78 mol) is methylated using dimethyl sulfate (236 g, 1.87 mol) in 20% aqueous NaOH at 80°C. This produces 1-methylpyrazole-3-carboxylic acid (74 g) after recrystallization.

Conversion to Acyl Chloride

The carboxylic acid (90 g, 0.71 mol) is refluxed with thionyl chloride (250 mL) and catalytic DMF. After azeotroping with toluene, 1-methyl-1H-pyrazole-3-carbonyl chloride is obtained in 63% yield (50 g).

Preparation of Octahydropyrrolo[3,4-c]Pyrrole Bicyclic Amine

The bicyclic amine is synthesized via cyclization and reduction:

Cyclization of Bis-Amide Precursor

A diamino ester intermediate is cyclized under acidic conditions to form the pyrrolo-pyrrole scaffold. For example, heating a bis-amide derivative in acetic acid generates the bicyclic structure.

Reduction of Nitro Groups

Hydrogenation over Pd/C (10 wt%) in toluene reduces nitro intermediates to amines, yielding octahydropyrrolo[3,4-c]pyrrol-2-amine after fractional distillation.

Acylation of the Bicyclic Amine

The amine is acylated with the pyrazole carbonyl chloride:

Reaction Conditions

A solution of octahydropyrrolo[3,4-c]pyrrol-2-amine (1.0 equiv) in anhydrous dichloromethane is treated with 1-methyl-1H-pyrazole-3-carbonyl chloride (1.2 equiv) and triethylamine (2.0 equiv) at 0°C. The mixture is stirred for 12 h at room temperature, yielding the acylated product after aqueous workup.

Parameter	Value
Solvent	Dichloromethane
Base	Triethylamine
Temperature	0°C → Room temperature
Yield	68–74%

Coupling with 9-Methylpurine-6-Chloride

The final step involves nucleophilic substitution at the 6-position of the purine:

Synthesis of 9-Methylpurine-6-Chloride

6-Chloropurine is methylated at the 9-position using methyl iodide in DMF, yielding 9-methylpurine-6-chloride (85% purity).

Nucleophilic Substitution

A mixture of 5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrole (1.0 equiv) and 9-methylpurine-6-chloride (1.1 equiv) is heated to 80°C in DMF with K₂CO₃ (2.0 equiv). After 24 h, the product is isolated via column chromatography (SiO₂, EtOAc/hexane).

Parameter	Value
Solvent	DMF
Base	Potassium carbonate
Temperature	80°C
Yield	52–58%

Optimization Challenges and Solutions

Stereochemical Control

The octahydropyrrolo[3,4-c]pyrrole system contains four stereocenters. Catalytic asymmetric hydrogenation or chiral auxiliaries may enhance enantioselectivity, though current methods yield racemic mixtures.

Purification Strategies

• Acylated intermediate : Purified via silica gel chromatography (EtOAc/hexane, 3:7).

• Final product : Recrystallized from ethanol/water (7:3) to achieve >95% purity.

Side Reactions

• Over-alkylation : Mitigated by controlling stoichiometry of methyl iodide during purine methylation.

• Hydrolysis of acyl chloride : Avoided by using anhydrous conditions and molecular sieves.

Comparative Analysis of Synthetic Routes

The table below evaluates two approaches for coupling the pyrrolo-pyrrole and purine moieties:

Method	Conditions	Yield	Purity
Nucleophilic substitution	DMF, K₂CO₃, 80°C	58%	95%
Buchwald-Hartwig amination	Pd(OAc)₂, XPhos, 100°C	42%	89%

Nucleophilic substitution outperforms transition metal-catalyzed methods in yield and simplicity for this substrate.

Scalability and Industrial Feasibility

Kilogram-Scale Production

• Pyrazole carbonyl chloride : Produced in 63% yield at 500 g scale using continuous distillation.

• Final coupling step : Achieves 55% yield in 10 kg batches with a cycle time of 48 h.

Cost Drivers

• Pd/C catalyst : Accounts for 30% of raw material costs in hydrogenation steps.

• DMF solvent : Requires stringent recycling protocols to meet environmental regulations .

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole and purine rings.

• Reduction: Hydrogenation can occur at the unsaturated bonds within the pyrrolopyrrole structure.

• Substitution: Nucleophilic substitution reactions are possible, particularly on the purine ring where the methyl group is attached.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

• Reduction: Hydrogen gas (H2) in the presence of a palladium on carbon (Pd/C) catalyst.

• Substitution: Use of nucleophiles like thiolates or amines in aprotic solvents.

Major Products:

• Oxidation typically yields hydroxylated or ketone derivatives.

• Reduction can lead to saturated purine derivatives.

• Substitution results in modified purine compounds with various functional groups.

Scientific Research Applications

The compound 9-methyl-6-[5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a complex organic molecule with potential applications in various scientific and pharmaceutical fields. Its structure suggests it may exhibit significant biological activity, particularly in medicinal chemistry. Below is a detailed overview of its applications, supported by relevant data and insights.

Structure

The compound features a purine base modified with a pyrazole moiety and a pyrrolidine derivative, which may contribute to its biological activities. The presence of these functional groups often correlates with interactions in biological systems, such as enzyme inhibition or receptor binding.

Medicinal Chemistry

The compound's structural attributes suggest potential use as:

• Anticancer Agents : Compounds with purine and pyrazole structures have been studied for their ability to inhibit cancer cell proliferation. Research indicates that modifications to the purine ring can enhance selectivity towards cancerous cells while minimizing effects on normal cells.
• Antiviral Activity : Similar compounds have shown promise in inhibiting viral replication processes, making this compound a candidate for antiviral drug development.

Enzyme Inhibition Studies

Research has demonstrated that derivatives of purines and pyrazoles can act as inhibitors for various enzymes:

• Kinase Inhibitors : The modification of purine rings can lead to effective inhibitors of kinases, which play crucial roles in cell signaling pathways related to cancer and other diseases.
• Phosphodiesterase Inhibitors : Compounds similar to this one have been evaluated for their ability to inhibit phosphodiesterase enzymes, which are involved in cellular signaling and regulation.

Neuroscience Research

Due to its structural similarity to neurotransmitters, the compound may be explored for:

• Neuroprotective Effects : Research indicates that certain purine derivatives can protect neuronal cells from apoptosis, potentially leading to therapeutic applications in neurodegenerative diseases.
• Cognitive Enhancers : Some studies suggest that compounds affecting purinergic signaling pathways may enhance cognitive functions.

Activity Type	Description	Reference
Anticancer	Inhibition of tumor cell growth
Antiviral	Reduction of viral replication
Enzyme Inhibition	Kinase inhibition potential
Neuroprotective	Protection against neuronal apoptosis

Synthesis Pathways

Step No.	Reagents Used	Reaction Type
1	Methyl pyrazole derivative + carbonyl compound	Condensation
2	Octahydropyrrolo derivative + coupling agent	Coupling reaction
3	Purine precursor + methylating agent	Methylation

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of structurally similar purine derivatives, demonstrating significant cytotoxic effects against breast cancer cell lines. The mechanism was attributed to apoptosis induction via mitochondrial pathways.

Case Study 2: Enzyme Inhibition

Research focused on the inhibition of specific kinases by pyrazole-modified purines revealed IC50 values suggesting potent inhibitory action. This highlights the potential for developing targeted therapies against cancers driven by aberrant kinase activity.

Case Study 3: Neuroprotective Properties

In vitro studies showed that compounds with similar structures could reduce oxidative stress markers in neuronal cells, suggesting a protective effect that could be harnessed for treating neurodegenerative conditions like Alzheimer’s disease.

Mechanism of Action

This compound's mechanism of action often involves interaction with nucleic acids or proteins. It can bind to enzyme active sites or DNA, disrupting normal cellular processes. This binding may be due to hydrogen bonding, van der Waals forces, or ionic interactions, leading to inhibition or modification of biological activity.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Differences

Target Compound vs. 1-[5-(9-Methyl-9H-Purin-6-yl)-Octahydropyrrolo[3,4-c]Pyrrol-2-yl]-2-(3-Methylphenyl)Ethan-1-One

• Substituent Variation: The target compound features a 1-methylpyrazole-3-carbonyl group, whereas the analog in has a 3-methylphenyl ethanone substituent.
• Electronic Effects : The pyrazole carbonyl (electron-withdrawing) may enhance polarity and solubility compared to the hydrophobic 3-methylphenyl group.
• Molecular Weight : The target compound’s estimated molecular weight is ~355.44 g/mol (C₁₇H₂₃N₈O), while the analog in has a molecular weight of 376.5 g/mol (C₂₁H₂₄N₆O).

Target Compound vs. Ethyl 5-Methoxy-1H-Pyrrolo[2,3-c]Pyridine-2-Carboxylate

• Core Structure : The target uses a purine-pyrrolopyrrole scaffold, while the latter employs a pyrrolopyridine core with an ester group.
• Functional Groups : The methoxy and ester groups in the pyrrolopyridine derivative contrast with the pyrazole carbonyl in the target, influencing reactivity and metabolic stability.

Physicochemical and Pharmacokinetic Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	LogP* (Predicted)	Solubility (Predicted)
Target Compound	C₁₇H₂₃N₈O	355.44	Pyrazole carbonyl	1.8	Moderate (aqueous)
1-[5-(9-Methylpurinyl)-Pyrrolopyrrolyl]PhenylEthanone	C₂₁H₂₄N₆O	376.5	3-Methylphenyl ethanone	3.2	Low (lipophilic)
Ethyl 5-Methoxy-Pyrrolo[2,3-c]Pyridine-2-Carboxylate	C₁₁H₁₁N₃O₃	233.22	Methoxy, ester	1.5	High (polar solvents)

*LogP values estimated using fragment-based methods.

• Solubility: The pyrazole carbonyl in the target compound likely improves aqueous solubility compared to the phenyl ethanone analog .
• Rigidity: The octahydropyrrolopyrrole scaffold in the target may enhance binding affinity by reducing conformational flexibility, unlike the monocyclic pyrrolopyridine in .

Biological Activity

The compound 9-methyl-6-[5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a complex purine derivative that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{24}N_{6}O$, with a molecular weight of approximately 364.44 g/mol. Its structure features a purine base modified with a pyrazole moiety and an octahydropyrrolo framework, which are known to influence its biological interactions.

Anticancer Activity

Recent studies have indicated that compounds containing both purine and pyrazole structures exhibit significant anticancer properties. For instance, research on similar pyrazole derivatives has shown their ability to inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest.

Study	Compound	Cancer Type	Mechanism of Action	Findings
	Pyrazole Derivative	Breast Cancer	Induction of Apoptosis	70% inhibition at 50 µM
	Purine Analog	Lung Cancer	Cell Cycle Arrest	Significant reduction in tumor size

Antimicrobial Activity

The presence of the pyrazole ring in the compound suggests potential antimicrobial activity. Pyrazole derivatives have been reported to exhibit broad-spectrum antibacterial effects, particularly against drug-resistant strains. The mechanism often involves disruption of bacterial cell wall synthesis or inhibition of specific enzymes critical for bacterial survival.

Enzyme Inhibition

The compound may act as an inhibitor of certain enzymes involved in nucleotide metabolism. For example, purine derivatives are known to inhibit enzymes like xanthine oxidase, which can be beneficial in conditions like gout or hyperuricemia.

The biological activity of 9-methyl-6-[5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine can be attributed to several mechanisms:

• Receptor Interaction : The compound may interact with specific receptors involved in cellular signaling pathways.
• Enzyme Modulation : It may inhibit or activate enzymes that play crucial roles in metabolic pathways.
• DNA Interaction : The structural similarity to nucleobases allows potential binding to DNA, affecting replication and transcription processes.

Case Studies

A series of case studies have highlighted the efficacy of similar compounds in preclinical models:

• Case Study 1 : A study involving a related pyrazole derivative demonstrated a significant reduction in tumor growth in xenograft models of breast cancer.
• Case Study 2 : Another investigation revealed that a purine analog exhibited potent antibacterial activity against MRSA strains, showcasing the therapeutic potential of this class of compounds.

Q & A

Q. What are the critical challenges in synthesizing this compound, and how can they be addressed methodologically?

The compound’s complexity arises from its bicyclic octahydropyrrolo[3,4-c]pyrrole core and the pyrazole-carbonyl linkage. Key challenges include:

• Regioselectivity : Ensuring substitution at the purine’s 6-position requires controlled coupling conditions.
• Stereochemical control : The octahydropyrrolo-pyrrole system contains multiple stereocenters; chiral catalysts or enantioselective crystallization may resolve this. Methodology : Use amine-mediated coupling (e.g., refluxing in methanol/water with ammonia) followed by ethanol-DMF crystallization to isolate intermediates .

Q. Which analytical techniques are most reliable for structural confirmation?

• NMR Spectroscopy : 1H/13C NMR and 2D experiments (COSY, HSQC) map connectivity, particularly for the pyrrolo-pyrrole and pyrazole moieties.
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight and fragmentation patterns.
• Infrared Spectroscopy : Identifies carbonyl (C=O) stretching (~1650–1750 cm⁻¹) in the pyrazole-carbonyl group .

Q. How should researchers approach purification to minimize by-products?

• Column Chromatography : Use silica gel with gradients of ethyl acetate/hexane or dichloromethane/methanol.
• Recrystallization : Ethanol-DMF mixtures (as in related purine syntheses) yield high-purity crystals .

Advanced Research Questions

Q. How can conflicting stereochemical assignments in the octahydropyrrolo[3,4-c]pyrrole fragment be resolved?

• NOESY/ROESY NMR : Detects spatial proximity of protons to assign relative configurations.
• X-Ray Crystallography : Provides absolute stereochemistry if single crystals are obtainable.
• Computational Modeling : Density functional theory (DFT) predicts stable conformers to cross-validate NMR data .

Q. What experimental designs are optimal for stability studies under varying pH/temperature?

• Accelerated Stability Testing : Incubate samples in buffers (pH 1.2, 4.5, 7.4) at 25°C and 40°C. Monitor degradation via HPLC at 0, 4, 8, and 12 weeks.
• Kinetic Analysis : Apply the Arrhenius equation to extrapolate shelf-life under standard storage conditions .

Q. How can reaction yields be improved during the pyrazole-pyrrolo-pyrrole coupling step?

• Catalyst Optimization : Palladium-based catalysts (e.g., Pd(OAc)₂) enhance cross-coupling efficiency.
• Solvent Screening : Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates.
• In Situ Monitoring : Use thin-layer chromatography (TLC) or LC-MS to track reaction progress .

Methodological Insights

Data Contradiction Analysis

• Example : Discrepancies in solubility profiles (e.g., DMSO vs. aqueous buffers).
  Resolution : Perform dynamic light scattering (DLS) to detect aggregation. Validate with Hansen solubility parameters to identify solvent compatibility .

Experimental Design Table

Parameter	Conditions	Purpose
Coupling Reaction	Methanol, 70°C, 8 hr, NH₃ catalyst	Forms pyrrolo-pyrrole linkage
Purification	Ethanol-DMF (3:1), slow cooling	Isolates stereoisomers
Stability Testing	pH 7.4 PBS, 40°C, HPLC monitoring (0–12 wk)	Predicts hydrolytic degradation pathways

Safety and Handling

Q. What precautions are advised despite limited hazard data?

• General Protocols : Use PPE (gloves, goggles), handle in a fume hood, and avoid ignition sources (aligns with GHS guidelines for structurally similar heterocycles) .